Cas no 2138586-08-8 (ethyl 5-ethyl-1-(3-methylcyclobutyl)methyl-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 5-ethyl-1-(3-methylcyclobutyl)methyl-1H-pyrazole-4-carboxylate
• CAS No: 2138586-08-8
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 6508117
• PubChem ID: 165960599
• Update Time: 2025-10-29

ethyl 5-ethyl-1-(3-methylcyclobutyl)methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-ethyl-1-(3-methylcyclobutyl)methyl-1H-pyrazole-4-carboxylate
• EN300-1179420
• ethyl 5-ethyl-1-[(3-methylcyclobutyl)methyl]-1H-pyrazole-4-carboxylate
• 2138586-08-8

• Inchi： 1S/C14H22N2O2/c1-4-13-12(14(17)18-5-2)8-15-16(13)9-11-6-10(3)7-11/h8,10-11H,4-7,9H2,1-3H3
• InChI Key： FKUJNTDOMDOICK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN(C=1CC)CC1CC(C)C1)=O

Computed Properties

• Exact Mass: 250.168127949g/mol
• Monoisotopic Mass: 250.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.1Ų

Additional information on ethyl 5-ethyl-1-(3-methylcyclobutyl)methyl-1H-pyrazole-4-carboxylate

Comprehensive Overview of Ethyl 5-Ethyl-1-(3-Methylcyclobutyl)Methyl-1H-Pyrazole-4-Carboxylate (CAS No. 2138586-08-8)

Ethyl 5-ethyl-1-(3-methylcyclobutyl)methyl-1H-pyrazole-4-carboxylate (CAS No. 2138586-08-8) is a specialized organic compound belonging to the pyrazole carboxylate family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The presence of a 3-methylcyclobutyl moiety and an ethyl ester group enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its role in developing novel bioactive molecules and small-molecule inhibitors.

In recent years, the demand for heterocyclic compounds like ethyl 5-ethyl-1-(3-methylcyclobutyl)methyl-1H-pyrazole-4-carboxylate has surged, driven by advancements in drug discovery and material science. The compound's CAS number 2138586-08-8 is frequently searched in academic databases and patent filings, reflecting its growing relevance. Its molecular structure, characterized by a pyrazole ring and a carboxylate ester, offers versatility in modifications, enabling tailored applications in medicinal chemistry and catalysis.

One of the key trends in organic synthesis is the exploration of cyclobutane derivatives, such as the 3-methylcyclobutyl group in this compound. Cyclobutanes are known for their ring strain, which can impart unique reactivity patterns. This property is leveraged in designing high-energy intermediates and stereoselective catalysts. Additionally, the ethyl ester functionality in ethyl 5-ethyl-1-(3-methylcyclobutyl)methyl-1H-pyrazole-4-carboxylate facilitates further derivatization, making it a preferred choice for structure-activity relationship (SAR) studies.

The compound's potential extends to agrochemical applications, where pyrazole-based compounds are widely used as herbicides and pesticides. Its lipophilic nature and moderate polarity enhance its bioavailability, a critical factor in crop protection formulations. Furthermore, the integration of AI-driven molecular modeling has accelerated the identification of lead compounds like CAS 2138586-08-8, streamlining the R&D process in agrochemical industries.

From a green chemistry perspective, the synthesis of ethyl 5-ethyl-1-(3-methylcyclobutyl)methyl-1H-pyrazole-4-carboxylate aligns with the principles of atom economy and reduced waste generation. Researchers are optimizing microwave-assisted synthesis and flow chemistry techniques to improve yield and scalability. These innovations address the growing consumer demand for sustainable chemical processes, a topic frequently searched in scientific literature and industry reports.

In conclusion, ethyl 5-ethyl-1-(3-methylcyclobutyl)methyl-1H-pyrazole-4-carboxylate (CAS No. 2138586-08-8) represents a promising candidate for diverse applications, from pharmaceutical intermediates to agrochemical formulations. Its structural complexity and functional adaptability underscore its value in modern chemistry. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing synthetic methodologies and industrial applications.